2-(4-chlorophenyl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-(3,5-dimethylpyrazol-1-yl)pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C17H16ClN5O/c1-11-7-12(2)23(22-11)17-19-9-15(10-20-17)21-16(24)8-13-3-5-14(18)6-4-13/h3-7,9-10H,8H2,1-2H3,(H,21,24)
• InChI Key: KMGAIGCTARRPQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=C(C=N2)NC(=O)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

2-(4-chlorophenyl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as "compound X" and is known for its potential therapeutic applications.

Scientific Research Applications

Antimicrobial and Anticancer Agents

A series of pyrazole derivatives, including structures related to 2-(4-chlorophenyl)-N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)acetamide, have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Among the synthesized compounds, some exhibited higher anticancer activity than doxorubicin, a reference drug, along with good to excellent antimicrobial activity. This indicates the compound's potential in developing new antimicrobial and anticancer agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Ligands for Imaging

Novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives closely related to the compound , have been reported as selective ligands of the translocator protein (18 kDa). These compounds, designed with a fluorine atom, allow labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET), highlighting their application in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Insecticidal and Antibacterial Potential

Pyrimidine linked pyrazole heterocyclics synthesized through microwave irradiative cyclocondensation have been evaluated for their insecticidal and antibacterial potential. This research suggests the compound's applicability in developing new insecticidal and antibacterial agents, highlighting its versatile bioactive properties (Deohate & Palaspagar, 2020).

Antitumor Evaluation

Derivatives of the compound have been synthesized and evaluated against human breast adenocarcinoma cell lines, revealing some derivatives with mild to moderate antitumor activity. This research underscores the potential of these compounds in developing new antitumor medications (El-Morsy, El-Sayed, & Abulkhair, 2017).